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Compound of Interest

Compound Name: Tetraoctylammonium chloride

Cat. No.: B1589587 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on research-grade

Tetraoctylammonium chloride (TOA-Cl), a versatile quaternary ammonium salt. This

document details its chemical and physical properties, lists reputable suppliers, and presents

detailed experimental protocols for its key applications in nanoparticle synthesis and ion-

selective electrode fabrication. Furthermore, it elucidates the general mechanism of action of

quaternary ammonium compounds on cellular membranes.

Core Technical Data
Tetraoctylammonium chloride is a phase transfer catalyst and surfactant utilized in a variety

of research and industrial applications. Below is a summary of its key quantitative data,

compiled from various suppliers.
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Property Value Source(s)

CAS Number 3125-07-3 [1][2][3]

Molecular Formula C₃₂H₆₈ClN [1][2]

Molecular Weight 502.34 g/mol [1][3]

Purity (Assay) ≥97% (Titration) [1][2]

Melting Point 50-54 °C [1][3]

Appearance
Colorless to white

solid/crystals
[1]

Solubility
Soluble in many organic

solvents
[1]

Storage Temperature Room Temperature [1]

Reputable Suppliers of Research-Grade
Tetraoctylammonium Chloride
A number of chemical suppliers offer Tetraoctylammonium chloride suitable for research and

development purposes. When selecting a supplier, researchers should consider purity,

available analytical data (e.g., Certificate of Analysis), and customer support.

Chem-Impex: Offers Tetraoctylammonium chloride with a purity of ≥97%.[1]

Santa Cruz Biotechnology: Provides a research-grade product with ≥97% purity.[2]

Ottokemi: Supplies Tetraoctylammonium chloride at 97% purity.[3]

Sigma-Aldrich (Merck): Lists the compound with an assay of ≥97.0%.[4][5]

Fisher Scientific: Distributes Sigma-Aldrich products, including Tetraoctylammonium
chloride.[6]

CP Lab Safety: Offers the chemical at a minimum purity of 97%.[7]
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Key Research Applications and Experimental
Protocols
Tetraoctylammonium chloride's unique properties as a phase transfer catalyst and a cationic

surfactant make it valuable in several areas of scientific research.[1]

Phase Transfer Catalyst in the Synthesis of Gold
Nanoparticles (Brust-Schiffrin Method)
Tetraoctylammonium salts are instrumental in the Brust-Schiffrin method for synthesizing gold

nanoparticles. They facilitate the transfer of the gold salt from an aqueous phase to an organic

phase where the reduction and nanoparticle formation occur.

Experimental Workflow for Gold Nanoparticle Synthesis
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Caption: Workflow of the Brust-Schiffrin synthesis of gold nanoparticles.

Detailed Experimental Protocol:

Materials:
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Hydrogen tetrachloroaurate(III) trihydrate (HAuCl₄·3H₂O)

Tetraoctylammonium chloride (TOA-Cl)

Toluene

Dodecanethiol

Sodium borohydride (NaBH₄)

Ethanol

Deionized water

Procedure:

Prepare a solution of HAuCl₄ in deionized water.

Prepare a solution of TOA-Cl in toluene.

Combine the aqueous HAuCl₄ solution and the organic TOA-Cl solution in a flask and stir

vigorously until the aqueous phase becomes colorless, indicating the transfer of the gold

salt to the organic phase.

To the organic phase, add dodecanethiol, which will act as the capping agent for the

nanoparticles.

Prepare a fresh aqueous solution of NaBH₄.

While stirring the organic phase vigorously, rapidly add the NaBH₄ solution. A color change

to deep red or purple should be observed, indicating the formation of gold nanoparticles.

Continue stirring for several hours to ensure complete reaction and nanoparticle

stabilization.

Separate the organic phase and reduce its volume using a rotary evaporator.

Add ethanol to precipitate the gold nanoparticles.
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Centrifuge the mixture to collect the nanoparticles, and wash them multiple times with

ethanol to remove excess thiol and byproducts.

Dry the purified gold nanoparticles under vacuum.

Cationic Additive in the Preparation of Ion-Selective
Electrodes (ISEs)
Tetraoctylammonium chloride can be used as a cationic additive in the fabrication of polymer

membrane-based ion-selective electrodes. It helps to improve the electrode's performance by

reducing the membrane resistance and enhancing the response characteristics. A notable

application is in the development of all-solid-state calcium-selective electrodes using a

polyaniline (PANI) conducting polymer matrix.[8]

Experimental Workflow for Ion-Selective Electrode Preparation
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Membrane Cocktail Preparation

Electrode Fabrication
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Caption: General workflow for the preparation of a PANI-based ion-selective electrode.

Detailed Experimental Protocol (Representative):

Materials:

Polyaniline (emeraldine base)
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Plasticizer (e.g., bis(2-ethylhexyl)sebacate - DOS)

Ionophore specific to the target analyte (e.g., a calcium ionophore)

Tetraoctylammonium chloride (TOA-Cl)

Tetrahydrofuran (THF) - high purity

Glassy carbon electrode (GCE) or other suitable substrate

Standard solutions of the target ion for conditioning and calibration

Procedure:

Prepare the membrane cocktail by dissolving precise amounts of PANI, the plasticizer, the

specific ionophore, and Tetraoctylammonium chloride in THF. The exact ratios of these

components will depend on the specific application and should be optimized.

Ensure complete dissolution of all components by gentle agitation or sonication to form a

homogeneous solution.

Clean the surface of the glassy carbon electrode thoroughly.

Carefully drop-cast a small volume of the membrane cocktail onto the GCE surface and

allow the solvent to evaporate completely at room temperature, forming a thin, uniform

membrane.

Condition the newly fabricated electrode by soaking it in a solution of the target ion (e.g.,

CaCl₂) for several hours. This step is crucial for achieving a stable and reproducible

potentiometric response.

Calibrate the ion-selective electrode using a series of standard solutions of the target ion

to determine its linear range, slope, and limit of detection.

Mechanism of Action on Cellular Membranes
As a quaternary ammonium compound (QAC), Tetraoctylammonium chloride's interaction

with biological systems, particularly at the cellular level, is primarily dictated by its amphiphilic
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nature. The positively charged quaternary ammonium headgroup and the long, hydrophobic

octyl chains drive its interaction with and disruption of cell membranes.

Logical Relationship Diagram: QAC Interaction with a Bacterial Cell Membrane
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Caption: Mechanism of quaternary ammonium compound-induced cell membrane disruption.

This interaction can lead to a cascade of events including increased membrane permeability,

loss of essential ions and metabolites, and ultimately, cell death.[2] This general mechanism

underlies the antimicrobial properties of many QACs.
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Disclaimer: This document is intended for informational purposes for research and

development professionals. All experimental work should be conducted in a controlled

laboratory setting with appropriate safety precautions. Researchers should consult the Safety

Data Sheet (SDS) for Tetraoctylammonium chloride before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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